Cas no 1261893-47-3 (3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid)
1261893-47-3 structure
Product Name:3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid
CAS No:1261893-47-3
MF:C16H15ClO3
MW:290.741503953934
MDL:MFCD18322308
CID:2761754
PubChem ID:53228139
Update Time:2025-04-21
3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18322308
- 3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, 95%
- 1261893-47-3
- DTXSID80691672
- 3-(2-CHLORO-4-ETHOXYPHENYL)-2-METHYLBENZOIC ACID
- 2'-Chloro-4'-ethoxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid
- 3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid
-
- MDL: MFCD18322308
- Inchi: 1S/C16H15ClO3/c1-3-20-11-7-8-14(15(17)9-11)12-5-4-6-13(10(12)2)16(18)19/h4-9H,3H2,1-2H3,(H,18,19)
- InChI Key: ZXTWQYMCCXJPLV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C=CC=C(C(=O)O)C=1C)OCC
Computed Properties
- Exact Mass: 290.0709720Da
- Monoisotopic Mass: 290.0709720Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 46.5Ų
3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329584-5 g |
3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, 95%; . |
1261893-47-3 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329584-5g |
3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid, 95%; . |
1261893-47-3 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(2-Chloro-4-ethoxyphenyl)-2-methylbenzoic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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